6-methyl-2-[(1-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule with multiple functional groups, including a pyrimidine ring and a piperidine ring . Pyrimidine is a six-membered heterocyclic compound containing two nitrogen atoms . Piperidine is a six-membered ring with one nitrogen atom .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds, such as those containing imidazole or pyrimidine rings, are synthesized through various routes as reported in the literature .Molecular Structure Analysis
The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms . It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. As this is a complex organic molecule, it likely has unique properties based on its functional groups and overall structure .Scientific Research Applications
Synthesis and Biological Activity
Researchers have developed derivatives related to the specified compound, showcasing pronounced biological activities such as plant growth stimulation and antimicrobial effects. For instance, a study by Pivazyan et al. (2019) synthesized derivatives that exhibited a notable plant growth-stimulating effect, suggesting their potential in agricultural applications (Pivazyan et al., 2019). Additionally, Hossan et al. (2012) explored the antimicrobial activities of related pyrimidinone and oxazinone derivatives, indicating their utility in combating bacterial and fungal infections (Hossan et al., 2012).
Antiproliferative Effects
The antiproliferative effects of related compounds on human cancer cell lines have also been a subject of research. Mallesha et al. (2012) reported the synthesis of derivatives that demonstrated significant antiproliferative effects against various cancer cell lines, highlighting their potential in cancer therapy (Mallesha et al., 2012).
Anti-inflammatory Agents
Research into novel series of pyrimidine derivatives, such as those studied by Chaydhary et al. (2015), has shown significant anti-inflammatory activity. These findings indicate the potential therapeutic applications of these compounds in treating inflammatory conditions (Chaydhary et al., 2015).
Properties
IUPAC Name |
6-methyl-2-[[1-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidin-4-yl]methyl]pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O/c1-13-6-7-18(25)24(22-13)12-15-8-10-23(11-9-15)19-16-4-3-5-17(16)20-14(2)21-19/h6-7,15H,3-5,8-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPBNJLLGODGIRJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)CC2CCN(CC2)C3=NC(=NC4=C3CCC4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.